1-(3-chlorophenyl)-4-(3,5-dimethoxybenzyl)piperazine

• IUPAC Name: 1-(3-chlorophenyl)-4-[(3,5-dimethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C19H23ClN2O2/c1-23-18-10-15(11-19(13-18)24-2)14-21-6-8-22(9-7-21)17-5-3-4-16(20)12-17/h3-5,10-13H,6-9,14H2,1-2H3
• InChI Key: MHEOIFFQVLXZTF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CN2CCN(CC2)C3=CC(=CC=C3)Cl)OC
• Molecular Formula: C19H23ClN2O2
• Molecular Weight: 346.8 g/mol

Description

1-(3-chlorophenyl)-4-(3,5-dimethoxybenzyl)piperazine, also known as 3C-P, is a psychoactive drug belonging to the phenethylamine and piperazine families. This compound was first synthesized in the 1970s and has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-(3-chlorophenyl)-4-(3,5-dimethoxybenzyl)piperazine is not fully understood. However, it is believed to act as a partial agonist at serotonin receptors, which may contribute to its psychoactive effects. Additionally, this compound has been shown to inhibit the reuptake of serotonin, dopamine, and norepinephrine, which may also contribute to its effects on the central nervous system.
Biochemical and Physiological Effects
Studies have shown that this compound can produce a range of biochemical and physiological effects, including increased heart rate and blood pressure, dilation of pupils, and changes in body temperature. It has also been shown to produce hallucinogenic effects, including altered perception of time and space, visual and auditory hallucinations, and changes in mood and emotion.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-chlorophenyl)-4-(3,5-dimethoxybenzyl)piperazine in lab experiments is its ability to stimulate the release of neurotransmitters and produce psychoactive effects similar to other psychoactive drugs. This allows researchers to study the effects of these compounds on the central nervous system and better understand their mechanisms of action. However, one limitation of using this compound is its potential for abuse and toxicity, which can make it difficult to use in certain types of experiments.

Future Directions

There are several potential future directions for research on 1-(3-chlorophenyl)-4-(3,5-dimethoxybenzyl)piperazine. One area of interest is its potential therapeutic applications, particularly in the treatment of mood disorders and other mental health conditions. Additionally, further research is needed to better understand its mechanism of action and potential long-term effects on the central nervous system. Finally, studies on the potential for abuse and toxicity of this compound are also needed to better understand its safety profile.

Synthesis Methods

The synthesis of 1-(3-chlorophenyl)-4-(3,5-dimethoxybenzyl)piperazine involves the reaction of 3,5-dimethoxybenzyl chloride with piperazine in the presence of a base, followed by the addition of 3-chlorobenzaldehyde. The resulting compound is then purified using various methods, including recrystallization and column chromatography.

Scientific Research Applications

1-(3-chlorophenyl)-4-(3,5-dimethoxybenzyl)piperazine has been used in scientific research to study its effects on the central nervous system. It has been found to stimulate the release of serotonin, dopamine, and norepinephrine, which are neurotransmitters that play a role in regulating mood, appetite, and sleep. Studies have also shown that this compound has a high affinity for serotonin receptors, which may contribute to its psychoactive effects.